2,4-dimethyl-N-(1-pyridin-3-ylethyl)benzamide

• IUPAC Name: 2,4-dimethyl-N-(1-pyridin-3-ylethyl)benzamide
• InChI: InChI=1S/C16H18N2O/c1-11-6-7-15(12(2)9-11)16(19)18-13(3)14-5-4-8-17-10-14/h4-10,13H,1-3H3,(H,18,19)
• InChI Key: TVTPOERDJDYHCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC(C)C2=CN=CC=C2)C
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

2,4-dimethyl-N-(1-pyridin-3-ylethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and pharmacology. This compound is commonly referred to as DPEBA, and its chemical formula is C17H18N2O.

Mechanism of Action

The exact mechanism of action of DPEBA is not fully understood, but it is thought to exert its anticancer effects by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. Additionally, its anti-inflammatory and analgesic effects are believed to be mediated through the inhibition of inflammatory mediators such as prostaglandins and cytokines.
Biochemical and Physiological Effects:
DPEBA has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In terms of its anti-inflammatory and analgesic effects, DPEBA has been shown to reduce the production of inflammatory mediators and alleviate pain in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPEBA is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. Additionally, its anti-inflammatory and analgesic effects make it a potential treatment option for inflammatory diseases. However, one limitation of DPEBA is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on DPEBA. One area of interest is the development of novel drug delivery systems to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of DPEBA and to identify its molecular targets. Finally, clinical trials are needed to evaluate the safety and efficacy of DPEBA in humans.

Synthesis Methods

DPEBA can be synthesized through a multistep process that involves the reaction between 2,4-dimethylbenzoyl chloride and 3-aminopyridine. The resulting product is then treated with ethyl bromide to obtain DPEBA in high yield and purity.

Scientific Research Applications

DPEBA has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, DPEBA has been found to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis.